Cas no 7066-47-9 (1H-Purine-2,6-dione,8-[2-(dimethylamino)ethyl]-3,7-dihydro-3,7-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,8-[2-(dimethylamino)ethyl]-3,7-dihydro-3,7-dimethyl-
• CAS No: 7066-47-9
• MF: C₁₅H₁₂N₂O₃S₂
• MW: 332.397380828857
• CID: 579968
• PubChem ID: 5268801
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-[2-(dimethylamino)ethyl]-3,7-dihydro-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[2-(dimethylamino)ethyl]-3,7-dihydro-3,7-dimethyl-
• [5-methyl-3-(4-methylphenyl)sulfonylimino-6-oxocyclohexa-1,4-dien-1-yl] thiocyanate
• DTXSID00414704
• 7066-47-9

• Inchi： 1S/C15H12N2O3S2/c1-10-3-5-13(6-4-10)22(19,20)17-12-7-11(2)15(18)14(8-12)21-9-16/h3-8H,1-2H3
• InChI Key： YDSXVJRVKCOGKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=C1C=C(C(C(C)=C1)=O)SC#N)(=O)=O

Computed Properties

• Exact Mass: 332.02906
• Monoisotopic Mass: 332.028934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 121
• XLogP3: 2.9

Experimental Properties

• Density: 1.33
• Boiling Point: 518.6°C at 760 mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.639
• PSA: 87.36